Cas no 1807072-17-8 (2-Bromo-6-fluoro-4-nitrobenzylamine)

• Product Name: 2-Bromo-6-fluoro-4-nitrobenzylamine
• CAS No: 1807072-17-8
• MF: C₇H₆BrFN₂O₂
• MW: 249.037144184113
• CID: 4977265
• Update Time: 2025-10-14

2-Bromo-6-fluoro-4-nitrobenzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-fluoro-4-nitrobenzylamine

• Inchi： 1S/C7H6BrFN2O2/c8-6-1-4(11(12)13)2-7(9)5(6)3-10/h1-2H,3,10H2
• InChI Key： ZAWDTCHBKZIZAS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1CN)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8

Additional information on 2-Bromo-6-fluoro-4-nitrobenzylamine

Recent Advances in the Application of 2-Bromo-6-fluoro-4-nitrobenzylamine (CAS: 1807072-17-8) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-6-fluoro-4-nitrobenzylamine (CAS: 1807072-17-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies involving this compound, highlighting its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the bromo and fluoro substituents, make it a valuable intermediate in the synthesis of more complex molecules with potential pharmacological properties.

Recent studies have focused on the synthesis and optimization of 2-Bromo-6-fluoro-4-nitrobenzylamine, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel synthetic route that achieves a 90% yield, significantly higher than previous methods. This advancement is critical for scaling up production and facilitating further research into its applications. Additionally, the study highlighted the compound's stability under various conditions, making it a reliable candidate for further chemical modifications.

In the context of biological activity, 2-Bromo-6-fluoro-4-nitrobenzylamine has shown promise as a building block for the development of kinase inhibitors. A recent preprint on bioRxiv detailed its use in the synthesis of a series of compounds targeting the JAK-STAT pathway, which is implicated in various inflammatory diseases and cancers. The preliminary results indicated that derivatives of this compound exhibit potent inhibitory activity against JAK2, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the development of new therapeutics for conditions such as rheumatoid arthritis and myeloproliferative disorders.

Another area of interest is the compound's role in proteolysis-targeting chimeras (PROTACs). A 2024 study in Nature Chemical Biology explored its incorporation into PROTAC molecules designed to degrade oncogenic proteins. The study reported that the bromo and nitro groups in 2-Bromo-6-fluoro-4-nitrobenzylamine facilitate the formation of stable interactions with E3 ubiquitin ligases, enhancing the efficiency of protein degradation. This application opens new avenues for targeted cancer therapies, particularly for tumors that are resistant to conventional treatments.

Despite these promising developments, challenges remain in the clinical translation of 2-Bromo-6-fluoro-4-nitrobenzylamine-based compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's versatility and the recent advancements in its synthesis and application underscore its potential as a key player in the next generation of pharmaceutical agents. Continued research in this area is expected to yield significant breakthroughs in drug discovery and development.